![molecular formula C6H13Cl4N B146129 Tris(2-chloroethyl)amine hydrochloride CAS No. 817-09-4](/img/structure/B146129.png)
Tris(2-chloroethyl)amine hydrochloride
Overview
Description
Tris(2-chloroethyl)amine hydrochloride, also known as nitrogen mustard or mechlorethamine hydrochloride, is a chemical compound that has been used in scientific research for many years. This chemical compound is a type of alkylating agent, which means that it is capable of attaching an alkyl group to a DNA molecule, causing damage to the DNA and ultimately leading to cell death.
Scientific Research Applications
Applications in Polymer and Material Science
Chitosan Hydrogels Cross-linking Tris(2-chloroethyl)amine hydrochloride was synthesized and evaluated as a multifunctional cross-linker for chitosan hydrogels. These hydrogels, responsive to pH and temperature, exhibit significant potential in drug delivery systems, potentially enhancing the bioavailability and sustained release of drugs. The hydrogels' properties make them suitable for targeted cellular or tissue delivery, expanding their applications in various research fields (Karimi et al., 2018).
Environmental Degradation Studies Research on tris(2-chloroethyl)amine's degradation in water and alkaline environments provides insights into its persistence and potential decontamination strategies. Understanding its reaction kinetics, especially its significant increase in reaction rates from neutral to alkaline environments, is crucial for environmental management and decontamination processes (Rozsypal, 2020).
Chemical Synthesis The compound has been used in the synthesis of tris(2-aminoethyl)amine, showcasing its role in chemical synthesis processes. The method reported offers a pathway to produce tris(2-aminoethyl)amine with a high yield, indicating the chemical's utility in synthetic chemistry (Kang Shou-xing, 2010).
Spectrophotometric Determination Tris(2-chloroethyl)amine's interaction with various compounds has been studied for spectrophotometric determination, demonstrating its potential in analytical chemistry. These studies contribute to understanding its interactions and behaviors in different chemical environments, aiding in the development of analytical methods and environmental monitoring (Rozsypal & Halámek, 2017; Rozsypal et al., 2018).
Applications in Biological and Medical Research
Study on Hemoglobin Research on tris(2-chloroethyl)amine's interaction with hemoglobin has shed light on its impact on hemoglobin's properties, such as oxygen affinity and structural integrity. These studies are crucial for understanding the compound's biological effects and potential therapeutic or toxicological impacts (Albrecht et al., 1976).
Interaction with Erythrocyte Membranes Investigations into the effects of tris(2-chloroethyl)amine on erythrocyte membranes and shape changes offer insights into its cellular interactions. This research contributes to our understanding of its cellular-level effects and potential implications in medical treatments or toxicology (Wildenauer et al., 1980).
Coordination Polymeric Structures The compound has been used in the synthesis of coordination polymeric structures, highlighting its role in the development of materials with specific structural and functional properties. These materials have potential applications in various fields, including material science and catalysis (Neogi & Bharadwaj, 2005).
Mechanism of Action
Note
Tris(2-chloroethyl)amine is extremely toxic, damaging the eyes, skin, respiratory tract, and immune system. Its health effects develop slowly . As a questionable carcinogen, it emits toxic fumes upon decomposition . Its historical use as a chemical warfare agent underscores its potency and danger.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Tris(2-chloroethyl)amine hydrochloride interacts with various biomolecules in the body. It is known to bind quickly to cells of the body
Cellular Effects
This compound is extremely toxic and may damage the eyes, skin, and respiratory tract and suppress the immune system . It penetrates and binds quickly to cells of the body, but its health effects develop slowly . The full extent of cellular injury may not be known for days .
Molecular Mechanism
It is known to exert its effects at the molecular level, including binding interactions with biomolecules
Temporal Effects in Laboratory Settings
The degradation of this compound over time in laboratory settings has been observed . The rate constant was significantly increased from a neutral environment to the pH of 12.5 reaching 500% of the original value using alkalisation . The hydrolysis in a neutral environment was also influenced by the analyte concentration .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . It is known to be poisonous by ingestion, subcutaneous, intravenous, and intraperitoneal routes
Transport and Distribution
It is known to be absorbed into the body by inhalation, ingestion, eye contact, and skin contact .
properties
IUPAC Name |
2-chloro-N,N-bis(2-chloroethyl)ethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12Cl3N.ClH/c7-1-4-10(5-2-8)6-3-9;/h1-6H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEAUDLLZYJVHRI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCl)N(CCCl)CCCl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13Cl4N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
555-77-1 (Parent) | |
Record name | Trichlormethine hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000817094 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID6074835 | |
Record name | Trichlormethine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6074835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
817-09-4 | |
Record name | Tris(2-chloroethyl)amine hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=817-09-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Trichlormethine hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000817094 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | trichlormethine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=759837 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | trichlormethine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=260424 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Trichlormethine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6074835 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tris(2-chloroethyl)amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.311 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | TRICHLORMETHINE HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/00238AP6R9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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